ethyl 2-[3-(4-methoxystyryl)-6-oxo-5,6-dihydro-1(4H)-pyridazinyl]propanoate
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Overview
Description
Ethyl 2-[3-(4-methoxystyryl)-6-oxo-5,6-dihydro-1(4H)-pyridazinyl]propanoate is a chemical compound with the molecular formula C18H22N2O4 . Its CAS number is 1164553-06-3 .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 330.378 , a density of 1.2±0.1 g/cm3 , and a boiling point of 477.0±55.0 °C at 760 mmHg . The melting point is not available .Scientific Research Applications
Chemical Interactions and Crystal Packing
Research on ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate and its analogs demonstrates the significance of nonhydrogen bonding interactions, such as N⋯π and O⋯π, in determining the crystal packing of these compounds. These interactions contribute to the formation of unique structural motifs in the crystalline state, underscoring the complexity and beauty of molecular interactions (Zhang, Wu, & Zhang, 2011).
Biodegradation of Gasoline Oxygenates
The biodegradation of gasoline oxygenates, such as methyl tert-butyl ether (MTBE) and ethyl tert-butyl ether (ETBE), by propane-oxidizing bacteria highlights the environmental applications of chemical compounds. These findings could inform research on the environmental fate and bioremediation strategies for various organic pollutants (Steffan et al., 1997).
Synthesis of Trifluoromethyl Heterocycles
The versatility of ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate as an intermediate for synthesizing a wide range of trifluoromethyl heterocycles demonstrates the potential for chemical modifications to create diverse and useful compounds. This research underscores the importance of synthetic strategies in developing novel molecules with potential applications in pharmaceuticals and materials science (Honey, Pasceri, Lewis, & Moody, 2012).
Polymerization and Chemical Transformations
Studies on diradical polymerization initiated by ethyl 1-cyano-2-(p-methoxyphenyl)cyclopropanecarboxylate and the synthesis of ethyl 3-(1,2-dialkylhydrazino)propanoates illustrate the broad applications of chemical reactions in creating polymers and cyclic compounds. These processes have implications for materials science, highlighting the ability to tailor properties of materials through chemical synthesis (Li, Willis, Padías, & Hall, 1991); (Kornet & Tan, 1968).
Safety and Hazards
When handling ethyl 2-[3-(4-methoxystyryl)-6-oxo-5,6-dihydro-1(4H)-pyridazinyl]propanoate, it is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid contact with skin, eyes, and clothing. Ingestion and inhalation should be avoided, as well as dust formation . The compound should be kept in a dry, cool, and well-ventilated place, and the container should be kept tightly closed .
Properties
IUPAC Name |
ethyl 2-[3-[(E)-2-(4-methoxyphenyl)ethenyl]-6-oxo-4,5-dihydropyridazin-1-yl]propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4/c1-4-24-18(22)13(2)20-17(21)12-9-15(19-20)8-5-14-6-10-16(23-3)11-7-14/h5-8,10-11,13H,4,9,12H2,1-3H3/b8-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQTOMXVPMHFJJP-VMPITWQZSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)N1C(=O)CCC(=N1)C=CC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C(C)N1C(=O)CCC(=N1)/C=C/C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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